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Compound of Interest

Compound Name: Tert-butyl acetate

Cat. No.: B121029

Authored for Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical
properties of tert-butyl acetate, alongside detailed experimental protocols for its synthesis,
purification, and application in the laboratory. This document is intended to serve as a critical
resource for researchers, scientists, and professionals in the field of drug development and
other scientific disciplines where high-purity solvents and reagents are essential.

Physical Properties

tert-Butyl acetate is a colorless, flammable liquid with a characteristic camphor-like or fruity
odor.[1][2] It is widely utilized as a solvent due to its moderate polarity and ability to dissolve a
wide range of organic compounds.[3] A summary of its key physical properties is presented in
Table 1.

Table 1: Physical Properties of tert-Butyl Acetate
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Property Value References
Molecular Formula CeH1202 [1112]
Molecular Weight 116.16 g/mol [1][2]
Appearance Colorless liquid [11[2]
Odor Campbhor-like, fruity [1112]
Boiling Point 97-98 °C [41[5]
Melting Point -58.15 °C [6]
Density 0.866 g/mL at 20 °C [5]
Refractive Index (n20/D) 1.386 [5]
Flash Point 4°C [6]
Autoignition Temperature 589 °C [6]

Solubility in Water

0.8 wt% at 22 °C

[2]

Solubility in Organic Solvents

Miscible with ethanol and ether

[2]

Vapor Density

4.0 (Air = 1)

[1]

Viscosity

<1 mPasat25°C

[6]

Surface Tension

22.45 dyn/cm

[7]

LogP (Octanol/Water Partition

Coefficient)

1.79

[7]

Chemical Properties and Reactivity

tert-Butyl acetate is an ester that is susceptible to hydrolysis under acidic or basic conditions

to yield tert-butanol and acetic acid. It is generally stable under neutral conditions.[4] A notable

application in organic synthesis is its use as a source of the tert-butyl cation in the Ritter

reaction for the synthesis of t-butyl amides from nitriles.[8] It is also employed as a protecting

group for alcohols.[9][10]
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Spectral Data

The structural identification of tert-butyl acetate can be confirmed using various spectroscopic
techniques.

1H NMR (300 MHz, CDCls): & 1.95 (s, 3H, CHsCO), 1.45 (s, 9H, C(CH3)3).[1]

e 3C NMR (75.5 MHz, CDCls): & 170.5 (C=0), 80.5 (C(CHs)3), 28.5 (C(CHs)3), 22.5 (CH3CO).
[1][11]

e FT-IR (Gas Phase): Major peaks include C=0 stretch (~1760 cm~1), C-O stretch (~1250
cm~tand ~1160 cm~1), and C-H stretch (~2980 cm~1).[12]

o Mass Spectrometry (El): Key fragments include m/z 101 [M-CHs]*, 59, 57 [C(CH3)s3]* (base
peak), 43 [CH3CO]*, 41.[13]

Experimental Protocols
Synthesis of tert-Butyl Acetate via Esterification

This protocol describes the synthesis of tert-butyl acetate from tert-butyl alcohol and acetic
anhydride using zinc chloride as a catalyst.[3]

Materials:

e tert-Butyl alcohol (2.1 moles)

e Acetic anhydride (2.1 moles)

¢ Anhydrous zinc chloride (0.5 g)

o 1-liter flask with reflux condenser and drying tube
e 20-cm Vigreux column

e Separatory funnel

o Distillation apparatus
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Procedure:

In a 1-liter flask, combine 200 ml (2.1 moles) of tert-butyl alcohol, 200 ml (2.1 moles) of
acetic anhydride, and 0.5 g of anhydrous zinc chloride.

» Equip the flask with a reflux condenser fitted with a drying tube.
o Gently heat the mixture to reflux and maintain for 2 hours.

 After cooling, replace the reflux condenser with a 20-cm Vigreux column and distill the
mixture up to a temperature of 110 °C.

o Wash the crude distillate (200-250 g) with two 50-ml portions of water, followed by two 50-ml
portions of a saturated sodium bicarbonate solution.

o Dry the organic layer over anhydrous sodium sulfate.

« Filter the dried solution and purify by fractional distillation. Collect the fraction boiling at 95-98
°C.

Purification by Fractional Distillation

Crude tert-butyl acetate can be purified by fractional distillation to remove unreacted starting
materials and byproducts.[14][15][16]

Apparatus:

Round-bottom flask

e Fractionating column (e.g., Vigreux or packed column)

o Distillation head with thermometer

e Condenser

» Receiving flasks

e Heating mantle
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Procedure:

o Charge the crude tert-butyl acetate into the round-bottom flask along with boiling chips.

o Assemble the fractional distillation apparatus, ensuring all joints are secure.

o Slowly heat the flask to initiate boiling.

e Maintain a slow and steady distillation rate (1-2 drops per second).

« Monitor the temperature at the distillation head. Discard any initial low-boiling fractions.

o Collect the main fraction of pure tert-butyl acetate at a constant temperature of 97-98 °C.

» Stop the distillation before the flask boils to dryness to avoid the concentration of potentially
explosive peroxides.[17]

Applications in the Laboratory

Beyond its use as a solvent, tert-butyl acetate serves as a key reagent in several organic
transformations.

Use as a Protecting Group for Alcohols

The tert-butyl group can be used as a protecting group for alcohols, offering stability in basic
and nucleophilic conditions.[9][10] The protection can be achieved using tert-butyl acetate in
the presence of a catalytic amount of perchloric acid.[9]

Purification
(e.g., Chromatography)

Alcohol (R-OH) +

Reaction Mixture . Protected Alcohol
f—Reaction Mixture ,
tert-Butyl Acetate Catalytic HCIOs (R-0-tBu) Aqueous Workup

Pure Protected Alcohol

Click to download full resolution via product page

Protection of an alcohol using tert-butyl acetate.

Ritter Reaction for Amide Synthesis
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The Ritter reaction provides a pathway for the synthesis of N-tert-butyl amides from nitriles,
utilizing tert-butyl acetate as the source of the tert-butyl cation in the presence of a strong acid
like sulfuric acid.[8]

tert-Butyl Acetate

Key Properties]

Moderate Volatility Good Solvency for : .
[ (BP: 97-98 °C) \ [ Organic Compounds ] [ Seuies o HEVD] Caton ]

Laboratory Applications
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Relationship between properties and applications of tert-butyl acetate.

Safety and Handling

tert-Butyl acetate is a flammable liquid and should be handled with appropriate safety
precautions.[2] Use in a well-ventilated area, away from ignition sources.[18] Wear appropriate
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personal protective equipment, including safety glasses, gloves, and a lab coat. In case of fire,
use carbon dioxide, dry chemical powder, or alcohol-resistant foam.[18]

Conclusion

tert-Butyl acetate is a versatile and valuable compound in the modern laboratory. Its favorable
physical and chemical properties make it an excellent solvent for a variety of applications, while
its reactivity allows for its use as a key reagent in important synthetic transformations such as
the protection of alcohols and the Ritter reaction. A thorough understanding of its properties,
handling requirements, and experimental protocols is essential for its safe and effective use in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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